Cas no 5662-81-7 ((2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid
• CAS No: 5662-81-7
• MF: C₁₆H₃₄O₈S₂
• MW: 418.566363811493
• CID: 1602686
• Update Time: 2025-06-20

(2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid
• (Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid

• Inchi： 1S/C16H34O8S2/c17-1-3-19-5-7-21-9-11-23-13-15-25-26-16-14-24-12-10-22-8-6-20-4-2-18/h17-18H,1-16H2
• InChI Key： LSCOQDOWFVSGMZ-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCO)SCCOCCOCCOCCO

Computed Properties

• Exact Mass: 293.07225
• Monoisotopic Mass: 293.072179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1

Experimental Properties

• Density: 1.333
• Boiling Point: 549°C at 760 mmHg
• Flash Point: 285.8°C
• Refractive Index: 1.615
• PSA: 66.84

Additional information on (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid

Introduction to (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic Acid (CAS No. 5662-81-7)

(2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid is a compound of significant interest in the field of chemical biology and pharmaceutical research. With the CAS number 5662-81-7, this molecule has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to a class of heterocyclic organic molecules that often exhibit promising pharmacological effects, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid features a thiazolidine ring fused with a phenolic moiety, which is further substituted with an acrylate group. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the methoxy group in the phenyl ring may also influence the compound's solubility and metabolic stability, factors that are crucial for its therapeutic efficacy.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazolidine derivatives due to their reported bioactivity in several disease models. Studies have indicated that compounds with similar structural motifs may possess anti-inflammatory, antioxidant, and even anticancer properties. The acrylate functional group in (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid further enhances its potential as a pharmacophore, enabling diverse chemical modifications to tailor its biological activity.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous biochemical pathways, and their dysregulation is often associated with various diseases. The unique structural features of (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid suggest that it could interact with specific enzymes, thereby influencing metabolic pathways relevant to health and disease. For instance, preliminary studies have hinted at its potential inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways.

The synthesis of (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including cyclization reactions and functional group transformations, which require precise control to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these reactions, resulting in a more efficient and scalable production method. This advancement not only facilitates further research but also opens up possibilities for industrial applications.

From a computational chemistry perspective, the molecular dynamics and binding interactions of (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid have been extensively studied using various modeling techniques. These studies aim to elucidate how the compound interacts with biological targets at the molecular level. By understanding these interactions, researchers can design more effective derivatives with enhanced pharmacological properties. Additionally, computational methods help predict potential side effects and metabolic pathways, which are essential for ensuring safety and efficacy.

The therapeutic potential of (2Z)-4-[2-(2-methoxyphenyl)-1,3-thiazolidin-3-yl]-4-oxobut-2-enoic acid has not gone unnoticed by the pharmaceutical industry. Several companies are currently exploring its use in developing novel treatments for various conditions. Early clinical trials have shown promising results in preclinical models, indicating that this compound may have significant therapeutic value. However, further research is needed to fully understand its mechanisms of action and long-term effects before it can be translated into clinical applications.

In conclusion, (CAS No. 5662-81-7) represents a fascinating molecule with a rich structural framework and potential biological activities. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in the development of next-generation therapeutics.